Cas no 127733-42-0 ((R)-1-(2-Chlorophenyl)Ethanamine)

(R)-1-(2-Chlorophenyl)Ethanamine structure
127733-42-0 structure
Product Name:(R)-1-(2-Chlorophenyl)Ethanamine
CAS No:127733-42-0
MF:C8H10ClN
MW:155.624701023102
MDL:MFCD11101198
CID:135780
PubChem ID:2507686
Update Time:2024-11-02

(R)-1-(2-Chlorophenyl)Ethanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-chloro-a-methyl-, (aR)-
    • (R)-1-(2-Chlorophenyl)ethylamine
    • 1-(2-chlorophenyl)ethylamine
    • 1-(2-chlorophenyl)-ethylamine
    • 1-(2-Chloro-phenyl)-ethylamine
    • AC1L6V38
    • AC1Q2B8Z
    • AG-F-41247
    • Benzenemethanamine, 2-chloro-α-methyl-, (αR)-
    • CTK4I2160
    • NSC173076
    • SureCN703283
    • (R)-2-Chloro-alpha-methylbenzenemethanamine
    • (R)-1-(2-CHLOROPHENYL)ETHANAMINE-HCl
    • (1R)-1-(2-CHLOROPHENYL)ETHAN-1-AMINE
    • (1R)-1-(2-CHLOROPHENYL)ETHAN-1-AMINE-HCL
    • Benzenemethamine, 2-chloro-α-methyl-, (αR)-
    • (R)-1-(2-Chlorophenyl)ethanaMine hydrochloride
    • (alphaR)-2-Chloro-alpha-methylbenzenemethanamine
    • (R)-1-(2-CHLOROPHENYL)ETHANAMINE
    • Benzenemethanamine, 2-chloro-alpha-methyl-, (alphaR)-
    • Benzenemethanamine, 2-chloro--methyl-, (R)-
    • (R)-1-(2-Chlorophenyl)ethaneamine
    • A805742
    • (R)-1-(2-chlorophenyl)ethanamine, AldrichCPR
    • DTXSID301274146
    • AKOS025311303
    • Z360055184
    • EN300-53087
    • (R)-1-(2-chlorophenyl)ethan-1-amine
    • RJPLGQTZHLRZGX-ZCFIWIBFSA-N
    • (1R)-1-(2-chlorophenyl)ethanamine
    • SC1344
    • 127733-42-0
    • WS-00550
    • CS-0000264
    • MFCD06761893
    • SCHEMBL4706452
    • Benzenemethanamine, 2-chloro-
    • AR)-
    • A-methyl-, (
    • (I+/-R)-2-Chloro-I+/--methylbenzenemethanamine
    • (R)-1-(2-Chlorophenyl)Ethanamine
    • MDL: MFCD11101198
    • Inchi: 1S/C8H10ClN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3/t6-/m1/s1
    • InChI Key: RJPLGQTZHLRZGX-ZCFIWIBFSA-N
    • SMILES: ClC1C=CC=CC=1[C@@H](C)N

Computed Properties

  • Exact Mass: 191.02703
  • Monoisotopic Mass: 155.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.122
  • Boiling Point: 217 ºC
  • Flash Point: 93 ºC
  • PSA: 26.02
  • LogP: 3.06000

(R)-1-(2-Chlorophenyl)Ethanamine Pricemore >>

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